2-Chloro-8-methylquinazolin-4(3H)-one

• IUPAC Name: 2-chloro-8-methyl-3H-quinazolin-4-one
• InChI: InChI=1S/C9H7ClN2O/c1-5-3-2-4-6-7(5)11-9(10)12-8(6)13/h2-4H,1H3,(H,11,12,13)
• InChI Key: DMUXHJYSOSKRJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)NC(=N2)Cl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID00653131
• Molecular Weight: 194.62 g/mol
• CAS RN: 62484-40-6

Description

2-Chloro-8-methylquinazolin-4(3H)-one, also known as CMQ, is a heterocyclic organic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. CMQ belongs to the class of quinazolinone derivatives, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Corrosion Inhibition

A study by Kadhim et al. (2017) explored the properties of various quinazolinone derivatives, including those related to 2-Chloro-8-methylquinazolin-4(3H)-one, as corrosion inhibitors. They found that these compounds, due to their nitrogen content and molecular weight, can effectively inhibit corrosion on mild steel in acidic environments (Kadhim et al., 2017).

Antimicrobial and Antifungal Activities

Kubicová et al. (2003) synthesized various quinazoline-4-thiones, similar to this compound, which showed promising antimycobacterial, photosynthesis-inhibiting, and antialgal activities. They identified compounds with significant antimicrobial properties, particularly against Mycobacterium avium and M. kansasii (Kubicová et al., 2003).

Anti-Inflammatory and Anticancer Potentials

A study by Keche & Kamble (2014) highlighted the synthesis of novel 2-methylquinazolin-4(3H)-one derivatives that showed considerable anti-inflammatory and antimicrobial activities. Their research suggested the potential of these compounds in developing new therapeutic agents (Keche & Kamble, 2014). Additionally, Sirisoma et al. (2009) identified derivatives of this compound as potent apoptosis inducers, highlighting their efficacy in cancer treatment and high blood-brain barrier penetration (Sirisoma et al., 2009).

Green Synthesis in Anticancer Research

Kabri et al. (2009) reported on the microwave-assisted synthesis of quinazoline derivatives in an eco-friendly manner. This study contributes to the development of anticancer agents and showcases the versatility of quinazoline derivatives in medicinal chemistry (Kabri et al., 2009).

Tuberculosis Treatment

Panneerselvam et al. (2016) synthesized novel quinazolin-4(3H)-one compounds, demonstrating potent activity against Mycobacterium tuberculosis. This study suggests the potential application of these compounds in developing new treatments for tuberculosis (Panneerselvam et al., 2016).